Cas no 832076-92-3 (Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-)

Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- structure
832076-92-3 structure
Product Name:Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-
CAS No:832076-92-3
MF:C11H9Cl2NO
MW:242.101260900497
MDL:MFCD08457263
CID:677056
PubChem ID:3613658
Update Time:2025-04-19

Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl-
    • 4-(Chloromethyl)-2-(4-chlorophenyl)-5-methyl-1,3-oxazole
    • 4-(chloromethyl)-2-(4-chlorophenyl)-5-methylOxazole
    • 4-CHLOROMETHYL-2-(4-CHLORO-PHENYL)-5-METHYL-OXAZOLE
    • EN300-6495476
    • SCHEMBL924162
    • CHEMBL5188134
    • DTXSID30394222
    • UZZOBOWGDDNXRM-UHFFFAOYSA-N
    • MFCD08457263
    • 832076-92-3
    • AKOS005255707
    • EU-0029345
    • FT-0752920
    • A917412
    • DB-075906
    • ALBB-021430
    • MDL： MFCD08457263
    • Inchi： 1S/C11H9Cl2NO/c1-7-10(6-12)14-11(15-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3
    • InChI Key： UZZOBOWGDDNXRM-UHFFFAOYSA-N
    • SMILES： ClCC1=C(C)OC(C2C=CC(=CC=2)Cl)=N1

Computed Properties

  • Exact Mass: 241.0061193g/mol
  • Monoisotopic Mass: 241.0061193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26Ų

Oxazole, 4-(chloromethyl)-2-(4-chlorophenyl)-5-methyl- Pricemore >>

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